Cas no 2228447-93-4 (3-2-(methoxymethyl)-1,3-thiazol-4-yl-1,2-oxazol-5-amine)

• Product Name: 3-2-(methoxymethyl)-1,3-thiazol-4-yl-1,2-oxazol-5-amine
• CAS No: 2228447-93-4
• MF: C₈H₉N₃O₂S
• MW: 211.240959882736
• CID: 6264710
• PubChem ID: 165969680
• Update Time: 2025-07-09

3-2-(methoxymethyl)-1,3-thiazol-4-yl-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-2-(methoxymethyl)-1,3-thiazol-4-yl-1,2-oxazol-5-amine
• 3-[2-(methoxymethyl)-1,3-thiazol-4-yl]-1,2-oxazol-5-amine
• EN300-1759039
• 2228447-93-4

• Inchi： 1S/C8H9N3O2S/c1-12-3-8-10-6(4-14-8)5-2-7(9)13-11-5/h2,4H,3,9H2,1H3
• InChI Key： YKFFAELPEAIDHL-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=C(N)ON=2)N=C1COC

Computed Properties

• Exact Mass: 211.04154771g/mol
• Monoisotopic Mass: 211.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 102Ų

Additional information on 3-2-(methoxymethyl)-1,3-thiazol-4-yl-1,2-oxazol-5-amine

Compound CAS No: 2228447-93-4 - 3-(2-(Methoxymethyl)-1,3-thiazol-4-yl)-1,2-oxazol-5-amine

The compound with CAS number 2228447-93-4, commonly referred to as 3-(2-(Methoxymethyl)-1,3-thiazol-4-yl)-1,2-Oxazol-5-Amine, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of heterocyclic compounds, which are characterized by the presence of non-carbon atoms (such as nitrogen and sulfur) in their ring structures. The molecule's structure consists of two fused heterocyclic rings: a thiazole ring and an oxazole ring, with specific substituents that confer unique chemical and biological properties.

The thiazole ring in this compound is a five-membered aromatic structure containing sulfur and nitrogen atoms. The oxazole ring is similarly a five-membered aromatic system with oxygen and nitrogen atoms. The presence of these heteroatoms introduces electron-withdrawing and electron-donating effects, which significantly influence the compound's reactivity and stability. Additionally, the methoxymethyl group attached to the thiazole ring adds further complexity to the molecule's electronic properties.

Recent studies have highlighted the potential of this compound in drug discovery efforts, particularly in targeting specific enzymes and receptors involved in various pathological conditions such as cancer, inflammation, and neurodegenerative diseases. For instance, researchers have explored its ability to inhibit kinases and proteases, which are critical targets in oncology and immunology. The compound's unique structure allows for selective binding to these targets, making it a promising candidate for further preclinical development.

In addition to its therapeutic potential, this compound has also been investigated for its applications in materials science. Its heterocyclic framework makes it a suitable candidate for use in organic electronics, where such structures are often employed as building blocks for semiconductors and conductive polymers. The molecule's electronic properties have been studied using computational chemistry methods, revealing its potential as an electron transport material in organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthesis of 3-(2-(Methoxymethyl)-1,3-thiazol-4-Yl)-1,2-Oxazol-Amine involves a multi-step process that typically begins with the preparation of precursor heterocycles. The construction of the thiazole ring is often achieved through cyclization reactions involving thiols and aldehydes or ketones under acidic conditions. Similarly, the oxazole ring can be synthesized via condensation reactions between carbonyl compounds and hydroxylamine derivatives.

One of the most recent advancements in the synthesis of this compound involves the use of microwave-assisted reactions to enhance reaction efficiency and selectivity. These methods have enabled chemists to achieve higher yields and purities compared to traditional synthesis techniques. Furthermore, green chemistry principles have been incorporated into some synthetic protocols to minimize environmental impact.

From a pharmacological perspective, this compound has shown remarkable bioavailability when administered orally or parenterally in preclinical models. Its ability to penetrate cellular membranes efficiently suggests that it could be effective against intracellular pathogens or diseases where drug delivery is a critical challenge.

Despite its promising properties, further research is required to fully elucidate the mechanism of action of this compound at molecular levels. Ongoing studies are focused on understanding its interactions with cellular components such as DNA, proteins, and membrane lipids under physiological conditions.

In conclusion, 3-(2-(Methoxymethyl)-1,3-thiazol-Yl)-1-Oxazol-Amine represents a versatile platform for exploring new therapeutic strategies and advanced materials applications. Its unique chemical structure provides ample opportunities for further functionalization and optimization to meet specific biological or technological requirements.